Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indazole-1-carboxylate

• IUPAC Name: tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
• InChI: InChI=1S/C18H25BN2O4/c1-16(2,3)23-15(22)21-14-9-8-13(10-12(14)11-20-21)19-24-17(4,5)18(6,7)25-19/h8-11H,1-7H3
• InChI Key: MMXDKXUKSKMROG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N(N=C3)C(=O)OC(C)(C)C
• Molecular Formula: C18H25BN2O4
• DSSTOX Substance ID: DTXSID40594615
• Molecular Weight: 344.2 g/mol
• CAS No.: 864771-44-8

Description

Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indazole-1-carboxylate is a useful research compound. Its molecular formula is C18H25BN2O4 and its molecular weight is 344.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate serves as a significant intermediate in the synthesis of various 1H-indazole derivatives. Its synthesis involves substitution reactions, and its structure has been confirmed using techniques such as FTIR, NMR spectroscopy, MS, and X-ray diffraction. Density Functional Theory (DFT) calculations are used to corroborate the structural findings, providing insights into the compound's stability and conformational properties. These studies are crucial in understanding the physicochemical characteristics of the compound, including its molecular electrostatic potential and frontier molecular orbitals, which are pivotal for its applications in scientific research (Ye et al., 2021).

Intermediate in Biologically Active Compounds

This compound is recognized as an important intermediate in the synthesis of several biologically active compounds. For instance, it plays a role in the synthesis of crizotinib, a medication used in cancer treatment. The synthesis process often involves multiple steps, starting from different initial materials, and the structures of these intermediates are typically confirmed through mass spectrometry and NMR spectrum analysis. The yield of such synthesis processes and the steps involved are critical for the efficient production of these biologically significant compounds (Kong et al., 2016).

Application in Polymer Synthesis

Additionally, this compound finds applications in the synthesis of polymers. For example, it has been used in the preparation of water-soluble polyfluorenes, which emit bright fluorescence. Such polymers have potential applications in bioimaging and sensing, given their bright and tunable fluorescence properties. These properties are achieved through the synthesis of heterodifunctional polyfluorenes, with the this compound derivative playing a crucial role in their structural formation (Fischer et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been used as intermediates in the synthesis of biologically active compounds .

Biochemical Pathways

It’s worth noting that boronic acids and their derivatives, such as this compound, are often used in the synthesis of pharmaceuticals and fine chemicals, where they can participate in various biochemical reactions .

Action Environment

The action, efficacy, and stability of Tert-butyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indazole-1-carboxylate can be influenced by various environmental factors. For instance, storage conditions can impact the stability of the compound. It is recommended to store similar compounds in an inert atmosphere .